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Compound of Interest

Compound Name: Dibutylamine

Cat. No.: B089481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of

dibutylamine, a secondary amine with significant applications in organic synthesis and as an

intermediate in the manufacturing of various commercial products. This document summarizes

its core chemical data, presents its molecular structure, and offers a detailed table of its

physical and chemical properties.

Core Chemical Identity
Dibutylamine, also known as di-n-butylamine or N-butyl-1-butanamine, is an organic

compound classified as a secondary amine.[1] It consists of a central nitrogen atom bonded to

two n-butyl groups. Its chemical structure and properties make it a versatile building block in

the synthesis of pharmaceuticals, agrochemicals, and rubber chemicals.[2][3]

Molecular Formula and Weight
The chemical formula for dibutylamine is C8H19N.[1][4][5] Its linear formula can be

represented as (CH3CH2CH2CH2)2NH.[1] Based on its atomic composition, the molecular

weight of dibutylamine is approximately 129.24 g/mol .[1]
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Dibutylamine is a colorless to yellow liquid with a characteristic amine-like or fishy odor.[1][4] It

is a flammable and corrosive compound that should be handled with appropriate safety

precautions.[1][4] A comprehensive summary of its key physical and chemical properties is

presented in the table below for easy reference and comparison.

Property Value Units

Molecular Formula C8H19N -

Molecular Weight 129.24 g/mol

Appearance Colorless to yellow liquid -

Odor Amine-like, fishy -

Boiling Point 159 - 161 °C

Melting Point -62 to -61.9 °C

Density 0.767 g/mL at 25 °C

Solubility in Water 4.7 g/L

Flash Point 40 - 47 °C

Autoignition Temperature 260 °C

Data compiled from multiple sources.[1][4][6][7]

Molecular Structure Visualization
The structural arrangement of dibutylamine is crucial for understanding its reactivity and

interactions. The following diagram, generated using the DOT language, illustrates the

connectivity of atoms within the dibutylamine molecule.
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Caption: Molecular structure of Dibutylamine (C8H19N).

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties listed

above can be found in standard chemical handbooks and databases such as the Handbook of

Chemistry and Physics and PubChem. These methods typically involve techniques like gas

chromatography-mass spectrometry (GC-MS) for purity and identification, differential scanning

calorimetry (DSC) for melting and boiling points, and densitometry for density measurements.

For safety and handling protocols, it is imperative to consult the material safety data sheet

(MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dibutylamine | C8H19N | CID 8148 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. sanjaychemindia.com [sanjaychemindia.com]

3. Di-n-butylamine, 98+% | Fisher Scientific [fishersci.ca]

4. Dibutylamine - Wikipedia [en.wikipedia.org]

5. productcatalog.eastman.com [productcatalog.eastman.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b089481?utm_src=pdf-body-img
https://www.benchchem.com/product/b089481?utm_src=pdf-body
https://www.benchchem.com/product/b089481?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutylamine
https://www.sanjaychemindia.com/pdfs/chemicals/DI-N-BUTYLAMINE.pdf
https://www.fishersci.ca/shop/products/di-n-butylamine-98-thermo-scientific/p-7081623
https://en.wikipedia.org/wiki/Dibutylamine
https://productcatalog.eastman.com/tds/ProdDatasheet.aspx?product=71103702&pn=di-n-butylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

7. Dibutylamine | 111-92-2 [chemicalbook.com]

To cite this document: BenchChem. [Dibutylamine: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089481#dibutylamine-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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